Pyrazolo[1,5-a]pyridine-7-carboxylic acid

• IUPAC Name: pyrazolo[1,5-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C8H6N2O2/c11-8(12)7-3-1-2-6-4-5-9-10(6)7/h1-5H,(H,11,12)
• InChI Key: JKCBBZQNDFGAKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC=NN2C(=C1)C(=O)O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID90450373
• Molecular Weight: 162.15 g/mol
• CAS RN: 474432-62-7

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds. It has significant applications in synthetic and medicinal chemistry.

Synthesis Analysis

Pyrazolo[1,5-a]pyridine derivatives have been synthesized using novel and uncomplicated methods. These methods have allowed for the creation of further ring extensions like electron gaining and donating in pyrazolo pyridine, which can alter its chemical properties.

Molecular Structure Analysis

The molecular formula of Pyrazolo[1,5-a]pyridine-7-carboxylic acid is C8H6N2O2. Its molecular weight is 162.15 g/mol. The InChIKey is JKCBBZQNDFGAKL-UHFFFAOYSA-N.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyridine has been used in medicinal chemistry and drug molecule production. Its reactivity has been a focus of synthetic strategies in recent years.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 162.15 g/mol, a topological polar surface area of 54.6 Ų, and a complexity of 196.

Scientific Research Applications

Synthesis of Novel Compounds

Pyrazolo[1,5-a]pyridine derivatives have been synthesized through various chemical reactions, showcasing their versatility in forming new compounds with potential biological activities. For instance, an efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products has been achieved via condensation of pyrazole-5-amine derivatives and activated carbonyl groups, which has proven useful in the preparation of new N-fused heterocycle products in good to excellent yields (Ghaedi et al., 2015). Additionally, pyridine-2-carboxylic acid has been used as an effective catalyst for the rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones, showcasing the role of pyrazolo[1,5-a]pyridine derivatives in green chemistry applications (Sharma et al., 2020).

Materials Science and Fluorescent Probes

The pyrazolo[1,5-a]pyridine scaffold has been explored for its potential applications in materials science, particularly due to its photophysical properties. For example, the synthesis and optical properties of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole derivatives have been characterized, with investigations into their fluorescence spectral characteristics, suggesting potential applications as fluorescent probes (Ge et al., 2014).

Medicinal Chemistry Applications

The pyrazolo[1,5-a]pyridine core is also significant in medicinal chemistry, where its derivatives have been studied for various biomedical applications. A review on 1H-Pyrazolo[3,4-b]pyridines has covered the synthesis and biomedical applications of these compounds, highlighting the diversity of substituents and synthetic methods used for their preparation, as well as their applications in drug discovery and development (Donaire-Arias et al., 2022).

Chemical Reaction Mechanisms and Synthetic Methods

The exploration of synthetic methods and reaction mechanisms involving pyrazolo[1,5-a]pyridine derivatives provides insights into their chemical behavior and potential for creating novel compounds. A study on the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides demonstrates the synthesis pathway and highlights the regioselectivity in chemical reactions involving these heterocycles (Drev et al., 2014).

Future Directions

Pyrazolo[1,5-a]pyridine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. The growing wealth of pyrazolo[1,5-a]pyridine analogs focuses on synthetic strategies in current years.

Mechanism of Action

Target of Action

• However, given its structural features (fused pyrazole and pyrimidine rings), it may interact with enzymes involved in cellular processes, such as kinases, proteases, or nucleotide-binding proteins .

Mode of Action

• These changes could lead to downstream effects, such as altered signaling pathways or gene expression .

Biochemical Pathways

• Further studies are needed to elucidate specific pathways influenced by Pyrazolo[1,5-a]pyrimidine-7-carboxylic acid .

Pharmacokinetics (ADME)

• Bioavailability : Factors like solubility, stability, and metabolism influence its bioavailability .

Result of Action

• Again, experimental evidence is needed to confirm these effects .

Action Environment

• Stability studies under varying conditions are crucial to understanding its behavior in different environments .